Cas no 1246088-58-3 (5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid)

• Product Name: 5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid
• CAS No: 1246088-58-3
• MF: C₈H₄ClIN₂O₂
• MW: 322.48703289032
• MDL: MFCD17171344
• CID: 1079163
• Update Time: 2025-04-20

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• 5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid

• MDL： MFCD17171344
• Inchi： 1S/C8H4ClIN2O2/c9-5-4(8(13)14)3-1-2-11-7(3)12-6(5)10/h1-2H,(H,11,12)(H,13,14)
• InChI Key： SBHVWSMYWJTPSU-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)O)=C2C=CNC2=N1)Cl

Computed Properties

• Exact Mass: 321.90100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 65.98000
• LogP: 2.51910

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT